2-(2,5-dimethylphenoxy)-N-(2-methoxy-4-nitrophenyl)acetamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-(2-methoxy-4-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O5/c1-11-4-5-12(2)15(8-11)24-10-17(20)18-14-7-6-13(19(21)22)9-16(14)23-3/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: HEHOMXPINBBCQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

2-(2,5-dimethylphenoxy)-N-(2-methoxy-4-nitrophenyl)acetamide, also known as DMNQ, is a synthetic compound that has been widely used in scientific research. It belongs to the class of quinone compounds and has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

2-(2,5-dimethylphenoxy)-N-(2-methoxy-4-nitrophenyl)acetamide exerts its effects through the generation of reactive oxygen species (ROS) and the induction of oxidative stress. ROS are highly reactive molecules that can cause damage to cellular components such as DNA, proteins, and lipids. This compound induces the production of ROS in cells, leading to oxidative stress and ultimately cell death. The mechanism of action of this compound is complex and involves multiple pathways, including the activation of the Nrf2 pathway and the inhibition of the proteasome.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It induces oxidative stress and apoptosis in cancer cells, leading to cell death. This compound also has neuroprotective effects and has been shown to protect against oxidative stress-induced neurotoxicity. In addition, this compound has antimicrobial properties and has been shown to inhibit the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-(2,5-dimethylphenoxy)-N-(2-methoxy-4-nitrophenyl)acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. This compound also has a well-defined mechanism of action and has been extensively studied in various disease models. However, there are also limitations to the use of this compound in lab experiments. It is a highly reactive compound that can cause damage to cellular components, making it difficult to use in certain assays. In addition, this compound has been shown to have off-target effects, which can complicate data interpretation.

Future Directions

For the study of 2-(2,5-dimethylphenoxy)-N-(2-methoxy-4-nitrophenyl)acetamide include the development of analogs with improved efficacy and reduced toxicity, investigation of its potential therapeutic applications in other diseases, and the development of new methods for its delivery to target tissues and cells.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-(2-methoxy-4-nitrophenyl)acetamide has been studied extensively for its potential therapeutic applications in various diseases such as cancer, neurodegenerative diseases, and infectious diseases. It has been shown to induce oxidative stress and apoptosis in cancer cells, making it a potential candidate for cancer therapy. This compound has also been studied for its neuroprotective effects in Parkinson's disease and Alzheimer's disease. In addition, this compound has been shown to have antimicrobial properties, making it a potential candidate for the treatment of infectious diseases.